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Compound of Interest

Compound Name:
DL-Alanine beta-naphthylamide

hydrochloride

Cat. No.: B555589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and experimental

context for DL-Alanine β-naphthylamide hydrochloride. The following sections detail the

chemical and physical properties, potential hazards, safety measures, and relevant

experimental applications of this compound, ensuring its safe and effective use in a laboratory

setting.

Chemical and Physical Properties
DL-Alanine β-naphthylamide hydrochloride is a synthetic compound utilized in biochemical and

microbiological research. It serves as a chromogenic and fluorogenic substrate for various

peptidases.[1] A summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of DL-Alanine β-Naphthylamide Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b555589?utm_src=pdf-interest
https://www.researchgate.net/publication/284588700_Determination_of_Listeria_monocytogenes_Growth_during_Mushroom_Production_and_Distribution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms
DL-Ala-βNA·HCl, (±)-2-Amino-N-(2-

naphthyl)propanamide hydrochloride

CAS Number 74144-49-3

Molecular Formula C₁₃H₁₄N₂O·HCl

Molecular Weight 250.72 g/mol

Appearance White to off-white solid/powder

Solubility
Soluble in ethanol (50 mg/mL, clear to slightly

hazy)

Melting Point 258-260 °C (decomposes)

Storage Temperature 2-8°C

Hazard Identification and Safety Precautions
DL-Alanine β-naphthylamide hydrochloride is classified as a hazardous substance. Its primary

health concern is its potential carcinogenicity. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides specific hazard and precautionary

statements for this compound.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard Statement H351 Suspected of causing cancer.

Precautionary Statement P203
Obtain, read and follow all

safety instructions before use.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P281
Use personal protective

equipment as required.

P318
IF exposed or concerned, get

medical advice.

P405 Store locked up.

P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations...

The carcinogenicity concern likely stems from the 2-naphthylamine moiety, which is a known

carcinogen.[2]

Quantitative Toxicity Data
Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration) values for DL-Alanine β-naphthylamide hydrochloride, are not readily available

in published literature or safety data sheets. An acute oral LD50 of 1000 mg/kg has been

reported for the related compound Beta-Alanine in rats.[3] However, this value should not be

directly extrapolated to DL-Alanine β-naphthylamide hydrochloride due to structural differences.

The toxicity of β-naphthylamides, in general, warrants cautious handling.

First-Aid Measures
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In the event of exposure to DL-Alanine β-naphthylamide hydrochloride, the following first-aid

measures should be taken immediately.

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are crucial to minimize exposure risk.

Handling:

Use in a well-ventilated area.

Avoid formation of dust and aerosols.

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.
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Storage:

Store in a cool, dry place at 2-8°C.

Keep container tightly closed.

Store locked up.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: For operations generating dust, use a NIOSH-approved respirator

with a P3 (EN 143) cartridge.

Experimental Protocols
DL-Alanine β-naphthylamide hydrochloride is primarily used as a substrate in enzyme assays,

particularly for the detection of aminopeptidase activity.

Differentiation of Listeria Species
This compound can be used in a simple colorimetric test to differentiate Listeria

monocytogenes from other Listeria species.[4][5] The principle of this test is the hydrolysis of

DL-alanine-β-naphthylamide by an alanyl aminopeptidase present in most Listeria species, but

absent in L. monocytogenes. The hydrolysis releases β-naphthylamide, which can be detected

with a colorimetric reagent.

Methodology:

Reagent Preparation:

Prepare a solution of DL-Alanine β-naphthylamide hydrochloride in a suitable buffer (e.g.,

0.1 M Tris-HCl, pH 7.5). The exact concentration may need to be optimized but is typically

in the range of 1-5 mg/mL.
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Prepare a developing reagent, such as a solution of N,N-dimethylaminocinnamaldehyde,

to detect the liberated β-naphthylamide.

Bacterial Suspension:

Grow a pure culture of the Listeria isolate to be tested on a suitable agar medium.

Prepare a heavy suspension of the bacterial colonies in sterile distilled water or saline.

Assay Procedure:

Add a small volume of the bacterial suspension to a tube containing the DL-Alanine β-

naphthylamide hydrochloride solution.

Incubate the mixture at 37°C for a specified period (e.g., 2-4 hours).

After incubation, add the developing reagent.

Result Interpretation:

A positive result (indicating the presence of alanyl aminopeptidase) is the development of

a distinct color change (e.g., a bright pink or cherry-red color with N,N-

dimethylaminocinnamaldehyde).[6]

Listeria monocytogenes will yield a negative result (no color change), while other Listeria

species will be positive.

Preparation

Assay Result

Prepare DL-Alanine
β-naphthylamide

hydrochloride solution

Mix bacterial suspension
with substrate solution

Prepare heavy
bacterial suspension

Incubate at 37°C Add developing reagent Observe for
color change Interpret result
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Click to download full resolution via product page

Workflow for the differentiation of Listeria species.

Aminopeptidase Activity Assay
DL-Alanine β-naphthylamide hydrochloride can be used as a substrate to measure the activity

of various aminopeptidases. The enzyme cleaves the amide bond, releasing β-naphthylamine,

which can be quantified either colorimetrically or fluorometrically.

Methodology:

Reagent Preparation:

Buffer: Prepare an appropriate buffer for the enzyme being assayed (e.g., Tris-HCl or

phosphate buffer at the optimal pH for the enzyme).

Substrate Solution: Dissolve DL-Alanine β-naphthylamide hydrochloride in the assay

buffer to a final concentration typically in the millimolar range.

Enzyme Solution: Prepare a solution of the enzyme (e.g., from a cell lysate or purified

protein) in the assay buffer.

Stop Solution (for colorimetric endpoint assay): Prepare a solution to stop the enzymatic

reaction, such as a strong acid (e.g., trichloroacetic acid).

Developing Reagent (for colorimetric assay): A reagent to react with the released β-

naphthylamine to produce a colored product (e.g., a diazonium salt like Fast Garnet GBC).

Assay Procedure:

Pre-incubate the enzyme solution at the optimal temperature for the assay.

Initiate the reaction by adding the substrate solution to the enzyme solution.

Incubate the reaction mixture for a defined period, ensuring the reaction is in the linear

range.

Stop the reaction by adding the stop solution (for endpoint assays).
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Add the developing reagent and allow time for color development.

Measurement:

Colorimetric: Measure the absorbance of the colored product at its maximum absorbance

wavelength using a spectrophotometer.

Fluorometric: Measure the fluorescence of the released β-naphthylamine at its excitation

and emission maxima (typically around 340 nm excitation and 425 nm emission).

Quantification:

Create a standard curve using known concentrations of β-naphthylamine to determine the

amount of product formed in the enzymatic reaction.

Calculate the enzyme activity, typically expressed in units such as µmol of product formed

per minute per mg of protein.
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General workflow for an aminopeptidase activity assay.
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Disposal Considerations
Dispose of DL-Alanine β-naphthylamide hydrochloride and any contaminated materials in

accordance with local, state, and federal regulations. Due to its potential carcinogenicity, it

should be treated as hazardous waste. Do not dispose of it down the drain or in general waste.

This technical guide is intended to provide essential safety and handling information for DL-

Alanine β-naphthylamide hydrochloride. It is crucial for all users to be familiar with this

information and to follow good laboratory practices to ensure a safe working environment.

Always consult the specific Safety Data Sheet (SDS) provided by the supplier for the most

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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